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Compound of Interest

Compound Name: COH-SR4

Cat. No.: B1682623

Essential safety and logistical information for the proper handling and disposal of the
investigational compound COH-SR4 (1,3-bis(3,5-dichlorophenyl) urea) is critical for maintaining
a safe laboratory environment and ensuring regulatory compliance. This guide provides
detailed procedural steps for researchers, scientists, and drug development professionals.

COH-SR4, an AMPK activator with potential applications in metabolic disease and cancer
research, requires careful management throughout its lifecycle in the laboratory, including its
ultimate disposal. Adherence to these protocols is vital to mitigate any potential environmental
or health impacts.

Safety and Hazard Information

Based on available safety data for 1,3-bis(3,5-dichlorophenyl) urea and structurally related
compounds, the following is a summary of key hazard information.
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Hazard Category Description Precautionary Statements

Do not eat, drink or smoke

when using this product. Wash
Acute Oral Toxicity Harmful if swallowed. hands thoroughly after

handling. If swallowed, seek

medical attention.[1]

Wear eye protection. If in eyes,
rinse cautiously with water for
several minutes. Remove

Eye Irritation Causes serious eye irritation. contact lenses, if present and
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice/attention.[1]

Avoid release to the

Environmental Hazards Potentially toxic to aquatic life. )
environment.[2]

Experimental Protocols for Disposal

The proper disposal of COH-SR4 should be managed as a regulated chemical waste stream.
The following step-by-step methodology ensures safe handling and compliance.

1. Waste ldentification and Segregation:

o Treat all solid COH-SR4 waste and any materials grossly contaminated with it (e.g., weighing
boats, contaminated gloves) as hazardous chemical waste.

o Segregate COH-SR4 waste from other laboratory waste streams such as sharps, biological
waste, and liquid waste.

e Do not mix COH-SR4 with incompatible chemicals.
2. Containerization:

o Use a dedicated, leak-proof, and clearly labeled waste container for solid COH-SR4 waste.
The container should be made of a material compatible with the chemical, such as high-
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density polyethylene (HDPE).

o For solutions of COH-SR4 dissolved in a solvent, the entire solution should be disposed of
as hazardous waste, with the disposal protocol dictated by the hazards of the solvent.

3. Labeling:

o Label the waste container with "Hazardous Waste," the full chemical name "1,3-bis(3,5-
dichlorophenyl) urea,” the CAS number "73439-19-7," and the approximate quantity.

¢ |nclude the date of waste accumulation and the name and contact information of the
generating laboratory.

4. Storage:

o Store the sealed waste container in a designated and secure satellite accumulation area
within the laboratory.

o Ensure the storage area is well-ventilated and away from sources of ignition or incompatible
materials.

5. Final Disposal:

o Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste disposal
contractor.

e Never dispose of COH-SR4 down the drain or in the regular trash.[3][4]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of COH-SR4.
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Caption: Workflow for the proper disposal of COH-SR4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1682623?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/1-3-5-dichlorophenyl-urea.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0298630&productDescription=3-34-DICHLROPHENL-11+97+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_1_2_3_19_Tetrahydroxy_12_ursen_28_oic_acid.pdf
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.benchchem.com/product/b1682623#coh-sr4-proper-disposal-procedures
https://www.benchchem.com/product/b1682623#coh-sr4-proper-disposal-procedures
https://www.benchchem.com/product/b1682623#coh-sr4-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1682623?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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